Cas no 1365265-23-1 (ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 1365265-23-1
• MF: C₈H₁₁FN₂O₂
• MW: 186.183545351028
• MDL: MFCD23115302
• CID: 5244516
• Update Time: 2025-07-21

ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-fluoro-1,3-dimethyl-, ethyl ester
• ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate

• MDL： MFCD23115302
• Inchi： 1S/C8H11FN2O2/c1-4-13-8(12)6-5(2)10-11(3)7(6)9/h4H2,1-3H3
• InChI Key： FFGDLCRUSUQUHO-UHFFFAOYSA-N
• SMILES： N1(C)C(F)=C(C(OCC)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate

Professional Introduction to Ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 1365265-23-1)

Ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 1365265-23-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in the development of novel therapeutic agents. The presence of both fluoro and carboxylate functional groups in its molecular structure enhances its pharmacological potential, making it a valuable intermediate in synthetic chemistry.

The ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate molecule is derived from the pyrazole core, which is a heterocyclic aromatic compound known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the pyrazole ring significantly modulates its electronic and steric properties, thereby influencing its interaction with biological targets.

In recent years, there has been a surge in research focused on fluorinated pyrazole derivatives due to their enhanced metabolic stability and improved binding affinity to biological receptors. The 5-fluoro substituent in this compound contributes to its potential as a pharmacophore, facilitating the design of more effective drugs. Furthermore, the 1,3-dimethyl groups provide steric hindrance, which can optimize the compound's binding interactions with enzymes and receptors.

The carboxylate moiety in ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate also contributes to its versatility in drug development. Carboxylate groups are commonly used in medicinal chemistry due to their ability to form hydrogen bonds and participate in ionic interactions with biological targets. This feature makes the compound a promising candidate for further derivatization and optimization.

Recent studies have highlighted the importance of fluorinated pyrazoles in the development of antiviral and anticancer agents. For instance, researchers have demonstrated that certain fluorinated pyrazole derivatives exhibit potent inhibitory effects against viral proteases and kinases. The structural features of ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate align well with these findings, suggesting its potential application in antiviral therapies.

The synthesis of ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The pharmacokinetic properties of ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate are another critical aspect that has been extensively studied. Fluorinated compounds often exhibit improved bioavailability and longer half-lives due to their resistance to metabolic degradation. This characteristic makes them particularly valuable in drug development, where sustained activity is often desired.

In conclusion, ethyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 1365265-23-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a promising candidate for further research and development. As our understanding of fluorinated heterocycles continues to grow, compounds like this one are expected to play an increasingly important role in the discovery and development of novel therapeutic agents.